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Compound of Interest

Compound Name: Lithium Tri-sec-butylborohydride

Cat. No.: B1592834 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
L-Selectride® (lithium tri-sec-butylborohydride) is a powerful and highly stereoselective

reducing agent widely employed in organic synthesis.[1] However, its utility is matched by its

significant hazardous properties, including pyrophoricity, reactivity with water, and corrosivity.[2]

[3] This in-depth technical guide provides a comprehensive overview of the safety data for L-

Selectride, detailed handling and storage protocols, and clear emergency procedures to ensure

its safe use in a laboratory setting. All quantitative data is presented in structured tables for

ease of reference, and key procedures are visualized using workflow diagrams.

Chemical and Physical Properties
L-Selectride is an organoboron compound typically supplied as a 1.0 M solution in

tetrahydrofuran (THF).[4] It is a colorless to light brown liquid.[5]
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Property Value Source

Chemical Formula C12H28BLi [6]

Molar Mass 190.10 g/mol [6]

Appearance Colorless to light brown liquid [5][6]

Density 0.89 g/mL at 25 °C [4]

Flash Point -17 °C (1.4 °F) - closed cup [7]

Solubility in water Reacts violently [5][6]

Toxicological Data
The toxicological data for L-Selectride is based on the data for its components. The primary

hazards are related to its corrosive and irritant nature.

Metric Value Classification Source

Oral LD50 > 2000 mg/kg (ATE) Not classified [5]

Dermal LD50 > 2000 mg/kg (ATE) Not classified [5]

Vapor LC50 > 20 mg/l (ATE) Not classified [5]

Skin

Corrosion/Irritation

Causes severe skin

burns and eye

damage

Category 1B [2]

Serious Eye

Damage/Irritation

Causes serious eye

damage
Category 1 [2]

Specific Target Organ

Toxicity (Single

Exposure)

May cause respiratory

irritation. May cause

drowsiness or

dizziness.

Category 3

(Respiratory system,

Central nervous

system)

[2][5]

Carcinogenicity
Suspected of causing

cancer
Category 2 [2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://en.wikipedia.org/wiki/L-selectride
https://en.wikipedia.org/wiki/L-selectride
https://www.fishersci.com/store/msds?partNumber=AC209681000&productDescription=LITHIUM+TRISIAMYLBOROHYDRIDE&vendorId=VN00032119&countryCode=US&language=en
https://en.wikipedia.org/wiki/L-selectride
https://grokipedia.com/page/L-selectride
https://www.thomassci.com/p/aldrich-l-selectride-solution-10m-in-thf1
https://www.fishersci.com/store/msds?partNumber=AC209681000&productDescription=LITHIUM+TRISIAMYLBOROHYDRIDE&vendorId=VN00032119&countryCode=US&language=en
https://en.wikipedia.org/wiki/L-selectride
https://www.fishersci.com/store/msds?partNumber=AC209681000&productDescription=LITHIUM+TRISIAMYLBOROHYDRIDE&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC209681000&productDescription=LITHIUM+TRISIAMYLBOROHYDRIDE&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC209681000&productDescription=LITHIUM+TRISIAMYLBOROHYDRIDE&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/SG/en/sds/aldrich/178497
https://www.sigmaaldrich.com/SG/en/sds/aldrich/178497
https://www.sigmaaldrich.com/SG/en/sds/aldrich/178497
https://www.fishersci.com/store/msds?partNumber=AC209681000&productDescription=LITHIUM+TRISIAMYLBOROHYDRIDE&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/SG/en/sds/aldrich/178497
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592834?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Identification and GHS Classification
L-Selectride is classified as a hazardous chemical under the OSHA Hazard Communication

Standard.[5]

Hazard Class Category Hazard Statement

Flammable Liquids 2
H225: Highly flammable liquid

and vapor

Pyrophoric Liquids 1
H250: Catches fire

spontaneously if exposed to air

Substances which, in contact

with water, emit flammable

gases

1

H260: In contact with water

releases flammable gases

which may ignite

spontaneously

Skin Corrosion 1B
H314: Causes severe skin

burns and eye damage

Serious Eye Damage 1
H318: Causes serious eye

damage

Carcinogenicity 2
H351: Suspected of causing

cancer

Specific Target Organ Toxicity -

Single Exposure
3

H335: May cause respiratory

irritation

Specific Target Organ Toxicity -

Single Exposure
3

H336: May cause drowsiness

or dizziness

Source:[2][3]

Experimental Protocols: Safe Handling and Storage
Due to its reactive and pyrophoric nature, strict adherence to handling and storage protocols is

mandatory.[4]
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Personal Protective Equipment (PPE)
A comprehensive selection of personal protective equipment is crucial to minimize exposure

and prevent injury.
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Required Personal Protective Equipment

Eye Protection
(Chemical safety goggles and face shield)

Hand Protection
(Chemical-resistant gloves, e.g., Butyl rubber)

Body Protection
(Flame-retardant lab coat and apron)

Respiratory Protection
(NIOSH-approved respirator with appropriate cartridge)

Proceed with Experiment

Before Handling L-Selectride
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L-Selectride Spill

Evacuate immediate area and ensure proper ventilation

Don appropriate PPE
(respirator, gloves, goggles, lab coat)

Cover spill with dry, inert absorbent material
(e.g., sand, Chemizorb®)

Carefully collect absorbed material into a sealed container

Decontaminate the area with a suitable solvent
(e.g., isopropanol), followed by soap and water

Dispose of waste as hazardous material

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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